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Halogenated Butanes as Refrigerants
Halogenated butanes have been historically used as refrigerants in various cooling systems.

Their thermodynamic properties make them suitable for vapor compression cycles. However,

due to environmental concerns, many of the early-generation refrigerants have been phased

out. Research now focuses on hydrofluorocarbons (HFCs) and hydrofluoroolefins (HFOs) with

lower environmental impact.
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Refrigerant Type

Ozone
Depletion
Potential
(ODP)[1]

Global
Warming
Potential
(GWP, 100-
year)[1][2][3]

Flammability

R-134a (1,1,1,2-

Tetrafluoroethan

e)

HFC 0 1430 Non-flammable

R-600a

(Isobutane)
HC 0 3 Highly flammable

R-290 (Propane) HC 0 3 Highly flammable

R-1234yf

(2,3,3,3-

Tetrafluoroprope

ne)

HFO 0 <1 Mildly flammable

R-1234ze(E)

(trans-1,3,3,3-

Tetrafluoroprope

ne)

HFO 0 <1 Non-flammable

Experimental Protocol for Refrigerant Performance Testing

The performance of a refrigerant is typically evaluated in a vapor compression refrigeration

system. The key components of the experimental setup include a compressor, a condenser, an

evaporator, and a throttle valve.[4]

System Setup: The refrigerant is charged into a test rig. Water is commonly used as the heat

load and heat sink medium in the evaporator and condenser, respectively.[4]

Instrumentation: Thermocouples and pressure transducers are installed at the inlet and

outlet of each component to measure temperature and pressure. A flow meter is placed in

the liquid line to measure the refrigerant mass flow rate.[5][6]
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Data Acquisition: A data acquisition system is used to record the temperature, pressure, and

flow rate data.[6]

Performance Calculation: The coefficient of performance (COP) is calculated as the ratio of

the cooling capacity (heat absorbed in the evaporator) to the compressor work input. The

cooling capacity is determined from the mass flow rate and the enthalpy change of the

refrigerant across the evaporator.[7]

Refrigerant Performance Testing Workflow

Charge Refrigerant Set Operating Conditions
(Compressor Speed, Temperatures)

Operate System until
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PU Foam Characterization Workflow
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Free Radical Chlorination of Butane

Initiation:
Cl2 + UV light -> 2 Cl•

Propagation Step 1:
CH3CH2CH2CH3 + Cl• -> •CH2CH2CH2CH3 (1°) + HCl
CH3CH2CH2CH3 + Cl• -> CH3CH•CH2CH3 (2°) + HCl

Propagation Step 2:
•CH2CH2CH2CH3 + Cl2 -> CH3CH2CH2CH2Cl + Cl•
CH3CH•CH2CH3 + Cl2 -> CH3CHClCH2CH3 + Cl•

Termination:
2 Cl• -> Cl2
2 R• -> R-R

R• + Cl• -> R-Cl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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